Cas no 2800-11-5 (Methanesulfonamide,N-[2-[(4-aminophenyl)ethylamino]ethyl]-)

Methanesulfonamide,N-[2-[(4-aminophenyl)ethylamino]ethyl]- structure
2800-11-5 structure
Product Name:Methanesulfonamide,N-[2-[(4-aminophenyl)ethylamino]ethyl]-
CAS No:2800-11-5
MF:C11H19N3O2S
MW:257.352461099625
CID:284693
PubChem ID:350955
Update Time:2025-04-19

Methanesulfonamide,N-[2-[(4-aminophenyl)ethylamino]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide,N-[2-[(4-aminophenyl)ethylamino]ethyl]-
    • AC1L6XCQ
    • N-[2-(N-Aethyl-4-amino-anilino)-aethyl]-methansulfonamid
    • N-[2-(N-ethyl-4-amino-anilino)-ethyl]-methanesulfonamide
    • N-[2-(p-Amino-N-ethylanilino)ethyl]methanesulfonamide
    • N-ethyl-N-[2-(mesylamino)ethyl]-paraphenylenediamine
    • N-ethyl-N-[2-(mesylamino)ethyl]-para-phenylenediamine
    • NSC517163
    • SureCN2156655
    • 2800-11-5
    • SCHEMBL2156655
    • DTXSID50325755
    • N-[2-(4-amino-N-ethylanilino)ethyl]methanesulfonamide
    • N-[2-(4-amino-N-ethyl-anilino)ethyl]methanesulfonamide
    • NSC-517163
    • Inchi: 1S/C11H19N3O2S/c1-3-14(9-8-13-17(2,15)16)11-6-4-10(12)5-7-11/h4-7,13H,3,8-9,12H2,1-2H3
    • InChI Key: CWPNUVRPRDFMNR-UHFFFAOYSA-N
    • SMILES: S(C)(NCCN(C1C=CC(=CC=1)N)CC)(=O)=O

Computed Properties

  • Exact Mass: 257.11997
  • Monoisotopic Mass: 257.11979803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 75.43
  • LogP: 2.69720
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